Cas no 1146162-54-0 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole is a boronic ester-protected pyrazole derivative widely used in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and handling under ambient conditions, while the (2-(trimethylsilyl)ethoxy)methyl (SEM) protecting group ensures compatibility with reactive intermediates in multi-step syntheses. This compound is particularly valuable in medicinal chemistry and materials science for constructing complex heterocyclic frameworks. Its high purity and well-defined reactivity profile make it a reliable building block for boron-based transformations. The SEM group can be selectively removed under mild acidic conditions, offering flexibility in synthetic strategies.
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole structure
1146162-54-0 structure
Product Name:3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
CAS No:1146162-54-0
MF:C15H29BN2O3Si
MW:324.29886507988
MDL:MFCD26403372
CID:2122536
PubChem ID:66584862
Update Time:2025-06-08

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole
    • MFCD26403372
    • AS-52965
    • 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-{[2-(TRIMETHYLSILYL)ETHOXY]METHYL}PYRAZOLE
    • 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[[2-(trimethylsilyl)ethoxy]methyl]-
    • 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole
    • 1146162-54-0
    • P15921
    • SY286399
    • DA-15286
    • AKOS025396101
    • 1-[[2-(Trimethylsilyl)ethoxy]methyl]pyrazole-3-boronic Acid Pinacol Ester
    • JQXHEFASXNSIRB-UHFFFAOYSA-N
    • trimethyl-[2-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methoxy]ethyl]silane
    • WVB16254
    • (1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazol-3-yl)boronic acid pinacol ester
    • CS-0052562
    • 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-pyrazole-3-boronic acid pinacol ester
    • PB39648
    • SCHEMBL30767
    • MDL: MFCD26403372
    • Inchi: 1S/C15H29BN2O3Si/c1-14(2)15(3,4)21-16(20-14)13-8-9-18(17-13)12-19-10-11-22(5,6)7/h8-9H,10-12H2,1-7H3
    • InChI Key: JQXHEFASXNSIRB-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)CCOCN1C=CC(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

  • Exact Mass: 324.2040495g/mol
  • Monoisotopic Mass: 324.2040495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5Ų

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole Pricemore >>

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Additional information on 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole

Comprehensive Overview of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole (CAS No. 1146162-54-0)

The compound 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole (CAS No. 1146162-54-0) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring both a dioxaborolane and a SEM-protected pyrazole moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The presence of the trimethylsilyl group further enhances its stability and reactivity, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for boron-containing compounds like CAS No. 1146162-54-0 has surged due to their pivotal role in drug discovery and material science. Researchers often inquire about its synthetic routes, purification methods, and handling precautions, reflecting its relevance in modern laboratories. The compound's SEM-protecting group is particularly noteworthy, as it offers superior protection for heterocyclic systems under harsh reaction conditions, a feature highly sought after in peptide chemistry and medicinal chemistry.

The versatility of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole extends to its use in catalysis and polymer chemistry. Its boronate ester functionality enables efficient C-C bond formation, a key step in constructing complex biaryl structures prevalent in agrochemicals and electronic materials. This aligns with the growing interest in high-performance materials and organic electronics, as evidenced by frequent searches for boron-based intermediates in academic and industrial forums.

From a structural perspective, the compound's pyrazole core is a privileged scaffold in bioactive molecules, often associated with anti-inflammatory and antimicrobial properties. This has led to increased scrutiny of its structure-activity relationships (SAR) in pharmacological studies. Additionally, its SEM group facilitates selective deprotection, a technique widely discussed in organic synthesis communities and patent literature.

Given its multifunctional nature, CAS No. 1146162-54-0 is also a subject of interest in computational chemistry and molecular modeling. Researchers frequently explore its electronic properties and conformational stability using DFT calculations, a trend reflecting the integration of AI-driven drug design in modern research. The compound's logP and solubility profiles are also critical parameters for formulation scientists, further underscoring its interdisciplinary importance.

In summary, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole represents a convergence of cutting-edge chemistry and practical applications. Its role in advancing precision synthesis and functional materials continues to inspire innovation, making it a staple in both academic and industrial settings. As the scientific community gravitates toward sustainable and efficient methodologies, this compound's relevance is poised to grow exponentially.

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